Cas no 13232-09-2 (Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester)

Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester structure
13232-09-2 structure
Product Name:Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
CAS No:13232-09-2
MF:C10H23O4P
MW:238.260984659195
CID:1230049
PubChem ID:13866500
Update Time:2025-04-20

Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, 1,1-dimethylethyl bis(1-methylethyl) ester
    • tert-butyl dipropan-2-yl phosphate
    • 13232-09-2
    • DTXSID00551542
    • Inchi: 1S/C10H23O4P/c1-8(2)12-15(11,13-9(3)4)14-10(5,6)7/h8-9H,1-7H3
    • InChI Key: AXMZWQNKFWPACY-UHFFFAOYSA-N
    • SMILES: P(=O)(OC(C)C)(OC(C)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 238.13349
  • Monoisotopic Mass: 238.13339621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 3.75960
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